tert-Butyl (1-[(5-methyl-1h-imidazol-4-yl)methyl]piperidin-4-yl)carbamate

• IUPAC Name: tert-butyl N-[1-[(5-methyl-1H-imidazol-4-yl)methyl]piperidin-4-yl]carbamate
• InChI: InChI=1S/C15H26N4O2/c1-11-13(17-10-16-11)9-19-7-5-12(6-8-19)18-14(20)21-15(2,3)4/h10,12H,5-9H2,1-4H3,(H,16,17)(H,18,20)
• InChI Key: FZMGITWDHXTWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCC(CC2)NC(=O)OC(C)(C)C
• Molecular Formula: C15H26N4O2
• Molecular Weight: 294.39 g/mol

Description

“tert-Butyl (1-[(5-methyl-1h-imidazol-4-yl)methyl]piperidin-4-yl)carbamate” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Scientific Research Applications

Structural Analysis and Synthesis

• Crystal Structure Analysis : tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, a similar compound to tert-Butyl (1-[(5-methyl-1h-imidazol-4-yl)methyl]piperidin-4-yl)carbamate, was synthesized, and its crystal structure was analyzed. The pyrazole ring's plane and the piperidine ring's approximate mirror plane form a significant dihedral angle, highlighting the molecule's conformational features (Richter et al., 2009).

• Carbamate Derivatives in Crystallography : Carbamate derivatives, including tert-butyl-based compounds, exhibit unique crystallographic properties. They demonstrate how molecules connected through hydrogen bonds can form motifs for structures crystallizing with multiple molecules in the asymmetric unit (Das et al., 2016).

Intermediate Synthesis

• Synthesis of Nociceptin Antagonists : An efficient synthesis method for 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate was developed, serving as an intermediate for nociceptin antagonists. This highlights the compound's role in synthesizing biologically significant molecules (Jona et al., 2009).

• Crizotinib Intermediate Synthesis : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in biologically active compounds like crizotinib, was synthesized, showcasing the tert-butyl compound's significance in pharmaceutical synthesis (Kong et al., 2016).

• Synthesis of Anticancer Drug Intermediates : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a key intermediate for small molecule anticancer drugs, was synthesized. This demonstrates the compound's relevance in developing new therapeutic agents (Zhang et al., 2018).

Biomedical Applications

• Antibacterial Activity : The synthesis and antibacterial activity of certain carbamate derivatives, including tert-butyl-based compounds, were studied. These studies contribute to understanding how such compounds can be used in developing new antibacterial agents (Prasad, 2021).

• Antibacterial and Anthelmintic Activity : Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and screened for in vitro antibacterial and anthelmintic activity, showing potential in medical applications (Sanjeevarayappa et al., 2015).

• Fungicidal Activity : Novel pyrazole derivatives, including tert-butyl-based compounds, were synthesized and exhibited significant fungicidal activity. This research contributes to the development of new fungicides for agricultural purposes (Mao et al., 2013).